2-Propanol, 1-((1-methylethyl)amino)-3-(4-(2-propenyl)phenoxy)-
2-Propanol, 1-((1-methylethyl)amino)-3-(4-(2-propenyl)phenoxy)-
Brand Name:
Vulcanchem
CAS No.:
13707-90-9
VCID:
VC0083827
InChI:
InChI=1S/C15H23NO2/c1-4-5-13-6-8-15(9-7-13)18-11-14(17)10-16-12(2)3/h4,6-9,12,14,16-17H,1,5,10-11H2,2-3H3
SMILES:
CC(C)NCC(COC1=CC=C(C=C1)CC=C)O
Molecular Formula:
C15H23NO2
Molecular Weight:
249.35 g/mol
2-Propanol, 1-((1-methylethyl)amino)-3-(4-(2-propenyl)phenoxy)-
CAS No.: 13707-90-9
Main Products
VCID: VC0083827
Molecular Formula: C15H23NO2
Molecular Weight: 249.35 g/mol
| CAS No. | 13707-90-9 |
|---|---|
| Product Name | 2-Propanol, 1-((1-methylethyl)amino)-3-(4-(2-propenyl)phenoxy)- |
| Molecular Formula | C15H23NO2 |
| Molecular Weight | 249.35 g/mol |
| IUPAC Name | 1-(propan-2-ylamino)-3-(4-prop-2-enylphenoxy)propan-2-ol |
| Standard InChI | InChI=1S/C15H23NO2/c1-4-5-13-6-8-15(9-7-13)18-11-14(17)10-16-12(2)3/h4,6-9,12,14,16-17H,1,5,10-11H2,2-3H3 |
| Standard InChIKey | PDUAYNIDLQOSGX-UHFFFAOYSA-N |
| SMILES | CC(C)NCC(COC1=CC=C(C=C1)CC=C)O |
| Canonical SMILES | CC(C)NCC(COC1=CC=C(C=C1)CC=C)O |
| Synonyms | 4-allylphenoxypropanolamine H 64-52 H 64-52, (+-)-isomer H 64-52, hydrochloride H 64-52, hydrochloride, (+)-isomer H 64-52, hydrochloride, (+-)-isomer H 64-52, hydrochloride, (-)-isome |
| PubChem Compound | 192890 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume